Commendamide
Commendamide
Commendamide is a natural bacterial product that was discovered in a screen for commensal bacteria effector genes (Cbegs). Cbeg12 is a bacterial effector gene that encodes for its production. Commendamide is structurally similar to long-chain N-acyl-amides, which commonly signal, in mammals, through G protein-coupled receptors. Commendamide activates GPR132 (also known as G2A) with an EC50 value of 11.8 µM.
Brand Name:
Vulcanchem
CAS No.:
193825-78-4
VCID:
VC0211553
InChI:
InChI=1S/C18H35NO4/c1-2-3-4-5-6-7-8-9-10-11-12-13-16(20)14-17(21)19-15-18(22)23/h16,20H,2-15H2,1H3,(H,19,21)(H,22,23)
SMILES:
CCCCCCCCCCCCCC(CC(=O)NCC(=O)O)O
Molecular Formula:
Molecular Weight:
Commendamide
CAS No.: 193825-78-4
Reference Standards
VCID: VC0211553
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| CAS No. | 193825-78-4 |
|---|---|
| Product Name | Commendamide |
| IUPAC Name | 2-(3-hydroxyhexadecanoylamino)acetic acid |
| Standard InChI | InChI=1S/C18H35NO4/c1-2-3-4-5-6-7-8-9-10-11-12-13-16(20)14-17(21)19-15-18(22)23/h16,20H,2-15H2,1H3,(H,19,21)(H,22,23) |
| SMILES | CCCCCCCCCCCCCC(CC(=O)NCC(=O)O)O |
| Description | Commendamide is a natural bacterial product that was discovered in a screen for commensal bacteria effector genes (Cbegs). Cbeg12 is a bacterial effector gene that encodes for its production. Commendamide is structurally similar to long-chain N-acyl-amides, which commonly signal, in mammals, through G protein-coupled receptors. Commendamide activates GPR132 (also known as G2A) with an EC50 value of 11.8 µM. |
| Synonyms | N-(3-hydroxy-1- |
| Reference | 1.Cohen, L.J.,Kang, H.S.,Chu, J., et al. Functional metagenomic discovery of bacterial effectors in the human microbiome and isolation of commendamide, a GPCR G2A/132 agonist. Proceedings of the National Academy of Sciences of the United States of America |
| PubChem Compound | 10711444 |
| Last Modified | Nov 11 2021 |
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